Cas no 1396893-05-2 (1-cyclopentyl-3-{5-(2E)-3-phenylprop-2-enoyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}urea)

• Product Name: 1-cyclopentyl-3-{5-(2E)-3-phenylprop-2-enoyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}urea
• CAS No: 1396893-05-2
• MF: C₂₁H₂₄N₄O₂S
• MW: 396.505863189697
• CID: 6158370
• PubChem ID: 71788152
• Update Time: 2025-10-29

1-cyclopentyl-3-{5-(2E)-3-phenylprop-2-enoyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-{5-(2E)-3-phenylprop-2-enoyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}urea
• AKOS024537277
• 1396893-05-2
• F6195-4712
• VU0535815-1
• 1-cyclopentyl-3-[5-[(E)-3-phenylprop-2-enoyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]urea
• 1-cyclopentyl-3-{5-[(2E)-3-phenylprop-2-enoyl]-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}urea
• (E)-1-(5-cinnamoyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-cyclopentylurea

• Inchi： 1S/C21H24N4O2S/c26-19(11-10-15-6-2-1-3-7-15)25-13-12-17-18(14-25)28-21(23-17)24-20(27)22-16-8-4-5-9-16/h1-3,6-7,10-11,16H,4-5,8-9,12-14H2,(H2,22,23,24,27)/b11-10+
• InChI Key： PDWWAWHEMLRHKF-ZHACJKMWSA-N
• SMILES： S1C(=NC2=C1CN(C(/C=C/C1C=CC=CC=1)=O)CC2)NC(NC1CCCC1)=O

Computed Properties

• Exact Mass: 396.16199719g/mol
• Monoisotopic Mass: 396.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 1-cyclopentyl-3-{5-(2E)-3-phenylprop-2-enoyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}urea

Research Brief on 1-cyclopentyl-3-{5-(2E)-3-phenylprop-2-enoyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}urea (CAS: 1396893-05-2)

Recent studies on the compound 1-cyclopentyl-3-{5-(2E)-3-phenylprop-2-enoyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}urea (CAS: 1396893-05-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazolo[5,4-c]pyridine core and cyclopentyl urea moiety, has garnered attention for its promising biological activities, particularly in targeting protein kinases and other signaling pathways implicated in cancer and inflammatory diseases.

The synthesis of this compound involves a multi-step process, including the condensation of key intermediates to form the thiazolo[5,4-c]pyridine scaffold, followed by the introduction of the cyclopentyl urea group. Recent advancements in synthetic methodologies have improved the yield and purity of the final product, making it more accessible for preclinical studies. Structural-activity relationship (SAR) studies have further elucidated the importance of the (2E)-3-phenylprop-2-enoyl group in enhancing binding affinity to target proteins.

In vitro and in vivo studies have demonstrated that 1-cyclopentyl-3-{5-(2E)-3-phenylprop-2-enoyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}urea exhibits potent inhibitory effects on specific kinases, such as PI3K and mTOR, which are critical regulators of cell proliferation and survival. These findings suggest its potential as a targeted therapy for cancers with dysregulated PI3K/mTOR signaling. Additionally, preliminary data indicate anti-inflammatory properties, possibly through modulation of NF-κB pathways.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of the compound, including its solubility, bioavailability, and metabolic stability. Current research efforts are focused on structural modifications to address these limitations while maintaining its therapeutic efficacy. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, 1-cyclopentyl-3-{5-(2E)-3-phenylprop-2-enoyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}urea represents a promising candidate for further development in oncology and inflammation-related disorders. Continued research into its mechanism of action and therapeutic potential will be critical for its successful translation into clinical applications.